Cas no 1555430-52-8 (5-methyl-2-phenyl-1,4-oxazepane)
5-methyl-2-phenyl-1,4-oxazepane Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-2-phenyl-1,4-oxazepane
-
- Inchi: 1S/C12H17NO/c1-10-7-8-14-12(9-13-10)11-5-3-2-4-6-11/h2-6,10,12-13H,7-9H2,1H3
- InChI Key: BEOHEMKAPFSHDB-UHFFFAOYSA-N
- SMILES: O1CCC(C)NCC1C1=CC=CC=C1
5-methyl-2-phenyl-1,4-oxazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2674690-0.05g |
5-methyl-2-phenyl-1,4-oxazepane |
1555430-52-8 | 95.0% | 0.05g |
$735.0 | 2025-03-20 | |
| Enamine | EN300-2674690-0.1g |
5-methyl-2-phenyl-1,4-oxazepane |
1555430-52-8 | 95.0% | 0.1g |
$959.0 | 2025-03-20 | |
| Enamine | EN300-2674690-0.25g |
5-methyl-2-phenyl-1,4-oxazepane |
1555430-52-8 | 95.0% | 0.25g |
$1370.0 | 2025-03-20 | |
| Enamine | EN300-2674690-0.5g |
5-methyl-2-phenyl-1,4-oxazepane |
1555430-52-8 | 95.0% | 0.5g |
$2158.0 | 2025-03-20 | |
| Enamine | EN300-2674690-1.0g |
5-methyl-2-phenyl-1,4-oxazepane |
1555430-52-8 | 95.0% | 1.0g |
$2767.0 | 2025-03-20 | |
| Enamine | EN300-2674690-2.5g |
5-methyl-2-phenyl-1,4-oxazepane |
1555430-52-8 | 95.0% | 2.5g |
$5423.0 | 2025-03-20 | |
| Enamine | EN300-2674690-5.0g |
5-methyl-2-phenyl-1,4-oxazepane |
1555430-52-8 | 95.0% | 5.0g |
$8025.0 | 2025-03-20 | |
| Enamine | EN300-2674690-10.0g |
5-methyl-2-phenyl-1,4-oxazepane |
1555430-52-8 | 95.0% | 10.0g |
$11900.0 | 2025-03-20 | |
| 1PlusChem | 1P01EJMW-50mg |
5-methyl-2-phenyl-1,4-oxazepane |
1555430-52-8 | 93% | 50mg |
$971.00 | 2024-06-20 | |
| 1PlusChem | 1P01EJMW-100mg |
5-methyl-2-phenyl-1,4-oxazepane |
1555430-52-8 | 93% | 100mg |
$1248.00 | 2024-06-20 |
5-methyl-2-phenyl-1,4-oxazepane Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 5-methyl-2-phenyl-1,4-oxazepane
Comprehensive Overview of 5-methyl-2-phenyl-1,4-oxazepane (CAS No. 1555430-52-8): Properties, Applications, and Research Insights
The compound 5-methyl-2-phenyl-1,4-oxazepane (CAS No. 1555430-52-8) is a heterocyclic organic molecule featuring a seven-membered oxazepane ring with a phenyl group at the 2-position and a methyl substituent at the 5-position. This unique structure has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile scaffold for drug discovery. The 1,4-oxazepane core is particularly noteworthy for its conformational flexibility, which enables interactions with diverse biological targets.
In recent years, the demand for novel heterocyclic compounds like 5-methyl-2-phenyl-1,4-oxazepane has surged, driven by advancements in medicinal chemistry and the search for bioactive small molecules. Researchers frequently explore its derivatives for applications in central nervous system (CNS) drug development, given the structural resemblance to other neuroactive compounds. The presence of both nitrogen and oxygen atoms in the ring enhances hydrogen-bonding capabilities, a critical feature for targeted molecular interactions.
Synthetic routes to 5-methyl-2-phenyl-1,4-oxazepane often involve ring-closing reactions or reductive amination strategies, with yields optimized through modern catalytic methods. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing its purity and confirming structural integrity. Stability studies under varying pH and temperature conditions are also critical for assessing its suitability in formulation development.
The compound’s relevance extends to fragment-based drug design, where its moderate size and functional group diversity make it an ideal candidate for lead optimization. Computational studies, including molecular docking and QSAR modeling, frequently incorporate 5-methyl-2-phenyl-1,4-oxazepane to predict binding affinities against enzymes or receptors. Such approaches align with the growing trend of AI-driven drug discovery, where researchers leverage machine learning to accelerate the identification of promising candidates.
Beyond pharmaceuticals, 5-methyl-2-phenyl-1,4-oxazepane has been investigated in material science for its potential as a building block in supramolecular chemistry. Its ability to form non-covalent interactions makes it valuable for designing functional polymers or catalysts. Environmental considerations, such as biodegradability and low toxicity, further enhance its appeal for sustainable applications.
Frequently asked questions in scientific forums include: "What are the synthetic challenges associated with 1,4-oxazepane derivatives?" or "How does the methyl-phenyl substitution influence the compound’s pharmacokinetics?" These queries reflect the community’s focus on structure-activity relationships (SAR) and process scalability. Addressing these topics ensures the content resonates with both academic and industrial audiences.
In summary, 5-methyl-2-phenyl-1,4-oxazepane (CAS No. 1555430-52-8) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and computational modeling. Its adaptability across disciplines underscores its importance in contemporary research, while ongoing studies continue to uncover new applications for this multifaceted molecule.
1555430-52-8 (5-methyl-2-phenyl-1,4-oxazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)